Cas no 6297-41-2 (Butyl 2-Methylvalerate)

• Product Name: Butyl 2-Methylvalerate
• CAS No: 6297-41-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00672753
• CID: 505367
• PubChem ID: 87561122
• Update Time: 2026-04-29

Butyl 2-Methylvalerate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-Methylvalerate
• BUTYL-2-METHYLVALERATE
• Pentanoic acid,2-methyl-, butyl ester
• Butyl 2-Methylpentanoate
• 2-Methylpentanoic Acid Butyl Ester
• 2-Methylvaleric Acid Butyl Ester

• MDL： MFCD00672753
• Inchi： InChI=1S/C10H20O2/c1-4-6-8-12-10(11)9(3)7-5-2/h9H,4-8H2,1-3H3
• InChI Key： FMVUGLMJUHFPSJ-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C(C)CCC

Computed Properties

• Exact Mass: 172.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 195.7±8.0 °C at 760 mmHg
• Flash Point: 71.4±8.3 °C
• Refractive Index: 1.4120-1.4160
• PSA: 26.30000
• LogP: 2.76590
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

Butyl 2-Methylvalerate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H317
• Warning Statement： P210-P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P370+P378-P403+P235-P501
• Safety Instruction： H227+H315+H317
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butyl 2-Methylvalerate

Butyl 2-Methylvalerate: Chemical Profile and Emerging Applications

Butyl 2-Methylvalerate, a compound with the chemical name Butyl 2-Methylvalerate and the CAS number CAS no6297-41-2, is a significant ester derivative that has garnered attention in various scientific and industrial applications. This compound, characterized by its molecular formula C₉H₁₈O₂, exhibits unique chemical properties that make it valuable in pharmaceuticals, fragrances, and polymer synthesis. The structural integrity of Butyl 2-Methylvalerate, featuring a butyl group and a methyl-substituted valeric acid backbone, contributes to its versatility in chemical reactions and functionalization.

The synthesis of CAS no6297-41-2 typically involves the esterification of 2-methylbutanoic acid with butanol under acidic conditions. This process is well-documented in organic chemistry literature and has been optimized for high yield and purity. The compound's stability under standard conditions makes it an attractive candidate for industrial-scale production. Furthermore, its low volatility and moderate solubility in organic solvents enhance its utility in formulating complex mixtures.

In recent years, research on Butyl 2-Methylvalerate has expanded into novel applications, particularly in the field of drug delivery systems. Studies have demonstrated its potential as a solvent or co-solvent in pharmaceutical formulations, improving the bioavailability of hydrophobic drugs. The ester group's ability to interact with biological membranes suggests that it could enhance the permeability of drug molecules across cellular barriers. This property is particularly relevant in developing targeted therapies for chronic diseases.

The fragrance industry has also recognized the value of CAS no6297-41-2. Its fruity aroma profile, reminiscent of apple or pear, makes it a popular component in perfumes and flavorings. The compound's compatibility with other fragrance notes allows for the creation of complex scent profiles that are appealing in consumer products. Additionally, its stability under exposure to light and heat ensures consistent performance in finished goods.

Emerging research indicates that Butyl 2-Methylvalerate may play a role in sustainable chemistry initiatives. Its biodegradability and minimal environmental impact make it an eco-friendly alternative to some traditional solvents. Researchers are exploring its use as a green solvent in organic synthesis, reducing the reliance on hazardous chemicals. This aligns with global efforts to promote sustainable practices across industries.

The polymer science sector has identified potential applications for CAS no6297-41-2 as an intermediate in producing specialty polymers. Its reactivity allows for the incorporation of functional groups into polymer chains, enhancing material properties such as flexibility or thermal stability. These advancements could lead to new materials with improved performance characteristics for use in automotive, aerospace, and construction industries.

The pharmaceutical field continues to explore the therapeutic potential of derivatives of CAS no6297-41-2. By modifying its structure, scientists aim to develop novel compounds with enhanced pharmacological effects. Preliminary studies suggest that certain derivatives may exhibit anti-inflammatory or analgesic properties, warranting further investigation into their clinical efficacy.

The versatility of Butyl 2-Methylvalerate extends to agrochemical applications as well. Its use as a carrier or adjuvant in pesticide formulations has been investigated due to its ability to improve the absorption and distribution of active ingredients. This could lead to more effective pest control solutions while minimizing environmental impact.

In conclusion, the compound known as CAS no6297-41-2, specifically identified as Butyl 2-Methylvalerate, represents a multifaceted chemical entity with broad utility across multiple industries. Its unique properties make it indispensable in pharmaceuticals, fragrances, polymer science, and sustainable chemistry initiatives. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow further.